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Compound of Interest

Compound Name: Meisoindigo

Cat. No.: B1676166

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory professionals handling Meisoindigo. It includes detailed operational
and disposal plans to ensure the safe and effective use of this potent anti-leukemia compound.

Meisoindigo, a derivative of indirubin, is a potent, orally bioavailable anticancer agent that has
been used in the clinical treatment of chronic myelogenous leukemia (CML) in China.[1] As a
research chemical, proper handling and disposal are paramount to ensure the safety of
laboratory personnel and the environment. This guide outlines the necessary personal
protective equipment (PPE), operational procedures, and disposal protocols for Meisoindigo.

Essential Safety Information

While a specific Safety Data Sheet (SDS) with quantitative exposure limits for Meisoindigo is
not readily available, its nature as a potent pharmaceutical compound necessitates stringent
safety precautions. The following recommendations are based on best practices for handling
such materials.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. A multi-layered
approach to PPE is recommended for all procedures involving Meisoindigo.
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PPE Category Specification Rationale
Provides a barrier against skin
Double gloving with nitrile contact. Double gloving is
Gloves

gloves.

recommended for handling

potent compounds.

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects eyes from splashes of

Meisoindigo solutions.

Lab Coat

Disposable, solid-front, back-

closing gown.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95

respirator or higher.

Recommended when handling
the powder form to prevent
inhalation of aerosolized

particles.

Storage and Handling

Proper storage is crucial for maintaining the integrity of Meisoindigo and ensuring laboratory

safety.

Parameter

Specification

Short-Term Storage

0-4°C, dry and dark.[1]

Long-Term Storage

-20 °C, dry and dark.[1]

Solubility

Soluble in DMSO, not in water.[1]

Shipping

Shipped as a non-hazardous chemical under

ambient temperature.[1]

Operational Plan: From Receipt to Use

A systematic workflow is essential for minimizing the risk of exposure and ensuring the

accurate preparation of Meisoindigo for experimental use.
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Caption: Meisoindigo Handling Workflow.
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Step-by-Step Handling Protocol

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Verify that the product matches the order specifications.

Logging and Storage: Record the arrival date, quantity, and lot number in the laboratory
inventory. Store the compound under the appropriate conditions as specified in the table
above.

Preparation for Weighing: Before handling the solid compound, ensure you are in a
designated area with controlled ventilation, such as a chemical fume hood. Don all required
PPE.

Weighing: Carefully weigh the desired amount of Meisoindigo powder. Use a dedicated
spatula and weighing paper. To minimize aerosolization, handle the powder gently.

Dissolution: Meisoindigo is soluble in DMSO.[1] In a chemical fume hood, add the weighed
powder to the appropriate volume of DMSO. Cap the vial and vortex until the solid is
completely dissolved.

Experimental Use: Handle the Meisoindigo-DMSO solution with the same level of
precaution as the solid, using appropriate PPE.

Post-Experiment Decontamination: After completing the experiment, decontaminate all
surfaces and equipment that came into contact with Meisoindigo. Use a suitable laboratory
disinfectant.

Disposal Plan: Managing Meisoindigo Waste

Proper disposal of Meisoindigo and associated waste is critical to prevent environmental

contamination and accidental exposure.
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Caption: Meisoindigo Waste Disposal Plan.

Waste Disposal Procedures

o Solid Waste: All disposable items that have come into contact with Meisoindigo, such as
gloves, weighing paper, and plasticware, should be collected in a designated, clearly labeled
hazardous waste bag.

e Liquid Waste: Unused or waste Meisoindigo-DMSO solutions must be collected in a
dedicated, sealed, and clearly labeled hazardous waste container. Do not pour Meisoindigo
waste down the drain.

e Sharps Waste: Any needles or other sharps contaminated with Meisoindigo should be
disposed of in a designated sharps container for hazardous chemical waste.

o Disposal: All Meisoindigo waste must be disposed of through a licensed hazardous waste
disposal service, following all institutional and local regulations.
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By adhering to these guidelines, researchers can safely handle Meisoindigo, minimizing
personal and environmental risks while advancing important scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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